molecular formula C12H17IO3 B8474769 1-(2-Iodo-5-isopropoxy-4-methoxyphenyl)ethanol

1-(2-Iodo-5-isopropoxy-4-methoxyphenyl)ethanol

Cat. No.: B8474769
M. Wt: 336.17 g/mol
InChI Key: NSSMVELDEFTPSW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2-Iodo-5-isopropoxy-4-methoxyphenyl)ethanol is a useful research compound. Its molecular formula is C12H17IO3 and its molecular weight is 336.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H17IO3

Molecular Weight

336.17 g/mol

IUPAC Name

1-(2-iodo-4-methoxy-5-propan-2-yloxyphenyl)ethanol

InChI

InChI=1S/C12H17IO3/c1-7(2)16-12-5-9(8(3)14)10(13)6-11(12)15-4/h5-8,14H,1-4H3

InChI Key

NSSMVELDEFTPSW-UHFFFAOYSA-N

Canonical SMILES

CC(C)OC1=C(C=C(C(=C1)C(C)O)I)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of Mg turnings (195 mg, 8.02 g·atom) in dry Et2O (3.0 mL) was stirred at 0° C. under a nitrogen atmosphere then treated, dropwise, with a solution of iodomethane (0.58 mL, 9.31 mmol) in dry Et2O (7.5 mL). After 0.5 h a solution of aldehyde 5 (1.00 g, 3.12 mmol) in dry Et2O (7.5 mL) was added, dropwise, and the ensuing mixture then allowed to warm to 18° C. Stirring was continued at this temperature for a further 1 h then the reaction mixture was treated with NH4Cl (5 mL of a 20% w/v aqueous solution) and Et2O (10 mL). The separated organic phase was washed with H2O (1×5 mL) then dried (MgSO4), filtered and concentrated under reduced pressure to afford the title compound 6 (1.05 g, quant.) as a pale-yellow oil.
[Compound]
Name
Mg
Quantity
195 mg
Type
reactant
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One
Quantity
0.58 mL
Type
reactant
Reaction Step Two
Quantity
1 g
Type
reactant
Reaction Step Three
Name
Quantity
7.5 mL
Type
solvent
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
10 mL
Type
solvent
Reaction Step Four
Name
Quantity
7.5 mL
Type
solvent
Reaction Step Five

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